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Compound of Interest

Compound Name: Nampt-IN-5

Cat. No.: B2955876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nampt-IN-5 is a potent and orally active inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway. By inhibiting NAMPT,

Nampt-IN-5 disrupts cellular NAD+ levels, a critical coenzyme for numerous cellular processes,

including metabolism, DNA repair, and signaling. This mechanism makes Nampt-IN-5 a

compelling agent for investigation in various research areas, particularly in oncology and

metabolic diseases. These application notes provide a detailed protocol for the in vivo dosing

and administration of Nampt-IN-5 for preclinical research.

Mechanism of Action
NAMPT is a key enzyme in the salvage pathway that recycles nicotinamide back into NAD+.

Cancer cells, with their high metabolic rate and reliance on NAD+-dependent enzymes for

proliferation and survival, are often more sensitive to NAMPT inhibition than normal cells.

Nampt-IN-5, by blocking this pathway, leads to a depletion of the cellular NAD+ pool. This

depletion results in energy crisis, increased oxidative stress, and ultimately, apoptosis in cancer

cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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